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Compound of Interest

Compound Name: Br-PEG3-OH

Cat. No.: B1667889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-(2-(2-

Bromoethoxy)ethoxy)ethanol, commonly known as Br-PEG3-OH. Adherence to these

guidelines is crucial to ensure personal safety and maintain the integrity of research outcomes

in laboratory and drug development settings.

Core Chemical and Physical Properties
Br-PEG3-OH is a hydrophilic PEG linker containing a bromide group and a terminal hydroxyl

group.[1] It is a colorless to light yellow liquid utilized in medical research, drug-release,

nanotechnology, and new materials research.[2][3] Its key physical and chemical properties are

summarized below for easy reference.
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Property Value Source

CAS Number 57641-67-5 [2]

Molecular Formula C6H13BrO3 [2]

Molecular Weight 213.07 g/mol [2]

Appearance Colorless to Light Yellow Liquid [3][4]

Purity ≥95% to 98.81% [2][3]

Boiling Point 276.3 ± 20.0 °C at 760 mmHg

Density 1.411 ± 0.06 g/cm³ [3]

Solubility Water, DMSO, DMF, DCM [1]

Hazard Identification and First Aid Measures
Br-PEG3-OH is classified as a hazardous substance. The accompanying GHS pictograms

indicate that it is toxic if swallowed, in contact with skin, or if inhaled. It is also suspected of

causing genetic defects.

Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.

H311: Toxic in contact with skin.

H315: Causes skin irritation.[4][5]

H318: Causes serious eye damage.[5]

H331: Toxic if inhaled.

H335: May cause respiratory irritation.[4][5]

H341: Suspected of causing genetic defects.
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H410: Very toxic to aquatic life with long lasting effects.[6]

Precautionary Statements and First Aid:

Precautionary Statement Action First Aid Measures

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[5]

Use only outdoors or in a well-

ventilated area.[5]

If Inhaled: Remove person to

fresh air and keep comfortable

for breathing.[5] Get medical

help if you feel unwell.[5] If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.[7]

P264: Wash skin thoroughly

after handling.[5]
- -

P270: Do not eat, drink or

smoke when using this

product.[8]

-

If Swallowed: Immediately call

a POISON CENTER or

doctor/physician.[8] Rinse

mouth.[6] Do NOT induce

vomiting.[8]

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.[5]

- -

P302 + P352: IF ON SKIN:

Wash with plenty of water.[5]

Take off immediately all

contaminated clothing and

wash it before reuse.[5][8]

If skin irritation occurs: Get

medical help.[5]

P305 + P354 + P338: IF IN

EYES: Immediately rinse with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

- Get medical help.[5]
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Experimental Protocol: Preparation of a Br-PEG3-
OH Solution
This protocol outlines the safe preparation of a solution of Br-PEG3-OH.

1. Engineering Controls and Personal Protective Equipment (PPE):

All work must be conducted in a properly functioning chemical fume hood.[9]
Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][10]
Skin Protection: Wear nitrile or other chemical-resistant gloves.[9] A lab coat is mandatory.[9]
Respiratory Protection: If working outside of a fume hood or if aerosols may be generated, a
NIOSH-approved respirator is required.[7][9]

2. Materials:

Br-PEG3-OH
Desired solvent (e.g., DMSO, DMF, DCM, Water)[1]
Appropriate glassware (e.g., beaker, graduated cylinder)
Magnetic stirrer and stir bar (optional)
Pipettes and pipette tips

3. Procedure:

Ensure the chemical fume hood is on and the sash is at the appropriate height.
Don all required PPE.
Place the desired volume of solvent into a beaker.
Carefully measure the required mass or volume of Br-PEG3-OH.
Slowly add the Br-PEG3-OH to the solvent while stirring.
If necessary, use a magnetic stirrer to ensure the solution is homogeneous.
Once dissolved, transfer the solution to a clearly labeled, sealed container.
Clean any spills immediately according to the spill management protocol.
Remove PPE and wash hands thoroughly after handling.[5]

Handling, Storage, and Spill Management
Handling:

Handle in a well-ventilated place.[5][10]
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Avoid contact with skin and eyes.[11]

Avoid inhalation of vapor or mist.[10][11]

Do not eat, drink, or smoke when using this product.[8]

Wash hands thoroughly after handling.[5][10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

Recommended storage temperatures vary, with suggestions of 4°C, -5°C, and -20°C for

long-term storage.[2][3][12]

Protect from sunlight and moisture.[2][13]

Store locked up.[5]

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[7][11]

Spill Management: In the event of a spill, follow the workflow below.
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Immediate Response

Assessment & Preparation

Containment & Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues & Supervisor

Assess Spill Size & Hazard

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain Spill with Inert Material
(e.g., Vermiculite, Sand)

Absorb Spilled Material

Collect into a Sealed Container for Disposal

Clean Spill Area with Soap and Water

Ventilate the Area

Dispose of Waste According to
Institutional & Local Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Br-PEG3-OH spill.
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Disposal Considerations
Dispose of Br-PEG3-OH and any contaminated materials in accordance with all applicable

local, state, and federal regulations.[9] Do not allow the material to enter drains or waterways.

[9] It is highly recommended to consult with your institution's environmental health and safety

(EHS) department for specific disposal guidance.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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